Cas no 168271-92-9 (Ethyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate)

• Product Name: Ethyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate
• CAS No: 168271-92-9
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 1083685
• PubChem ID: 11629833
• Update Time: 2025-04-20

Ethyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylate
• ethyl 4,5,6,7-tetrahydro-4-oxobenzofuran-3-carboxylate
• ethyl 4-oxo-6,7-dihydro-5H-1-benzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 4,5,6,7-tetrahydro-4-oxo-, ethyl ester
• ANGLQDXWZIXJCL-UHFFFAOYSA-N
• DA-33947
• 168271-92-9
• Ethyl 4-oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylate
• DTXSID10469705
• SCHEMBL4899883

• Inchi： 1S/C11H12O4/c1-2-14-11(13)7-6-15-9-5-3-4-8(12)10(7)9/h6H,2-5H2,1H3
• InChI Key： ANGLQDXWZIXJCL-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)OCC)C2C(CCCC1=2)=O

Computed Properties

• Exact Mass: 208.07356
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 56.51